molecular formula C16H18O B8721277 [1,1'-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)- CAS No. 42479-87-8

[1,1'-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)-

Cat. No.: B8721277
CAS No.: 42479-87-8
M. Wt: 226.31 g/mol
InChI Key: KXQMNHRMRRUCCA-UHFFFAOYSA-N
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Description

[1,1'-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)- is a useful research compound. Its molecular formula is C16H18O and its molecular weight is 226.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1,1'-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1,1'-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

42479-87-8

Molecular Formula

C16H18O

Molecular Weight

226.31 g/mol

IUPAC Name

2-tert-butyl-4-phenylphenol

InChI

InChI=1S/C16H18O/c1-16(2,3)14-11-13(9-10-15(14)17)12-7-5-4-6-8-12/h4-11,17H,1-3H3

InChI Key

KXQMNHRMRRUCCA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C=CC(=C1)C2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 300 ml reactor thoroughly dried and purged with nitrogen, 34.04 g (200.0 mmol) of 4-phenylphenol, 3.40 g of Umberist-15E (trade name, available from Organo Co.) and 150 ml of toluene were introduced. To the reactor, a solution containing 48.20 g (200.0 mmol) of t-butyl alcohol diluted with 10 ml of a toluene was dropwise added at 105° C., followed by stirring for 16 hours. After the system was cooled to room temperature, the solution was introduced into 500 ml of hexane and filtered with washing with hexane. After concentration, the resulting liquid was purified by silica gel column chromatography to obtain 31.15 g (yield: 69%) of 2-t-butyl-4-phenylphenol.
Quantity
34.04 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
48.2 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four

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